Cas no 19097-44-0 (4-Iodobutyl Benzoate)
4-Iodobutyl Benzoate is a synthetic organic compound characterized by the presence of an iodine atom and a benzoate ester group on a butyl chain. This structure makes it a versatile intermediate in organic synthesis, particularly for nucleophilic substitution reactions where the iodine moiety serves as a reactive site for further functionalization. The ester group enhances solubility in organic solvents, facilitating its use in cross-coupling reactions and as a building block for pharmaceuticals or specialty chemicals. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for researchers seeking precise modifications in complex molecular frameworks.
4-Iodobutyl Benzoate structure
Product Name:4-Iodobutyl Benzoate
CAS No:19097-44-0
MF:C11H13IO2
MW:304.124195814133
CID:170731
PubChem ID:284211
Update Time:2025-05-23
4-Iodobutyl Benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-iodo-,1-benzoate
- 4-iodobutyl benzoate
- 4-Iodbutyl-benzoat
- 4-iodo-1-(benzoyloxy)butane
- AC1L60C9
- AC1Q67HU
- AG-E-39453
- AR-1G2925
- CTK4E0553
- NSC139995
- 19097-44-0
- DTXSID40300915
- SY318968
- NSC-139995
- MFCD00277719
- chloromethylphenylsulfide
- 4-iodobutylbenzoate
- 1-Butanol, 4-iodo-, 1-benzoate
- BP-29663
- 4-Iodobutyl Benzoate
-
- Inchi： 1S/C11H13IO2/c12-8-4-5-9-14-11(13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
- InChI Key： VVPUIKNICYCXJZ-UHFFFAOYSA-N
- SMILES： ICCCCOC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 303.99559
- Monoisotopic Mass: 303.996023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.554
- Boiling Point: 330.4°C at 760 mmHg
- Flash Point: 153.6°C
- Refractive Index: 1.577
- PSA: 26.3
4-Iodobutyl Benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I738178-50mg |
4-Iodobutyl Benzoate |
19097-44-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I738178-100mg |
4-Iodobutyl Benzoate |
19097-44-0 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I738178-500mg |
4-Iodobutyl Benzoate |
19097-44-0 | 500mg |
$ 275.00 | 2022-06-04 | ||
| 1PlusChem | 1P002FFL-1g |
1-Butanol, 4-iodo-, 1-benzoate |
19097-44-0 | 96% | 1g |
$185.00 | 2024-06-17 | |
| 1PlusChem | 1P002FFL-5g |
1-Butanol, 4-iodo-, 1-benzoate |
19097-44-0 | 96% | 5g |
$469.00 | 2024-06-17 | |
| 1PlusChem | 1P002FFL-10g |
1-Butanol, 4-iodo-, 1-benzoate |
19097-44-0 | 96% | 10g |
$706.00 | 2024-06-17 | |
| A2B Chem LLC | AB12513-1g |
4-Iodobutyl benzoate |
19097-44-0 | 96% | 1g |
$223.00 | 2024-04-20 | |
| A2B Chem LLC | AB12513-5g |
4-Iodobutyl benzoate |
19097-44-0 | 96% | 5g |
$560.00 | 2024-04-20 | |
| A2B Chem LLC | AB12513-10g |
4-Iodobutyl benzoate |
19097-44-0 | 96% | 10g |
$848.00 | 2024-04-20 |
4-Iodobutyl Benzoate Related Literature
-
1. Synthesis of the fusicoccin H aglycone. Construction of the carbon frameworkDavid H. Grayson,John R. H. Wilson J. Chem. Soc. Chem. Commun. 1984 1695
-
2. Molybdenum-mediated diastereoselective synthesis of 2-heterobicyclo[4.4.0]decene derivativesMing-Chang P. Yeh,Chong-Nan Chaung J. Chem. Soc. Perkin Trans. 1 1996 2167
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